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Compound of Interest

2-(3-Hydroxyprop-1-yn-1-
Compound Name:

yl)benzaldehyde
CAS No.: 396717-19-4
Cat. No.: B1624888

Get Quote

Abstract

This technical guide provides a comprehensive examination of the physical, spectroscopic, and
chemical properties of ortho-hydroxypropargyl benzaldehydes, with a primary focus on the
principal isomer, 2-(prop-2-yn-1-yloxy)benzaldehyde. This bifunctional molecule, possessing
both an aldehyde and a terminal alkyne, is a versatile building block in modern organic
synthesis. Its unique architecture makes it particularly valuable for researchers, scientists, and
drug development professionals. This document details the synthesis, purification, and
characterization of the title compound, offering field-proven insights into its handling and
application. Special emphasis is placed on its reactivity, particularly in the context of creating
complex molecular architectures for pharmaceutical development through reactions like
copper-catalyzed azide-alkyne cycloaddition (CUAAC), commonly known as "click chemistry.”

Introduction and Molecular Architecture
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Ortho-hydroxypropargyl benzaldehyde, systematically named 2-(prop-2-yn-1-
yloxy)benzaldehyde, is an aromatic compound distinguished by three key functional groups: a
benzaldehyde core, an ether linkage, and a terminal alkyne. The strategic placement of the
propargyl ether at the ortho position relative to the aldehyde group influences the molecule's
conformation and reactivity.

The aldehyde group serves as a versatile handle for a multitude of classic carbonyl reactions,
including condensations and reductive aminations. Simultaneously, the terminal alkyne
provides a gateway to powerful coupling reactions. This dual functionality allows for orthogonal
chemical modifications, making it an attractive scaffold in medicinal chemistry and materials
science for constructing complex molecules with high precision.[1] The unique linear geometry
and reactivity of the alkyne group are indispensable in modern chemistry.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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